Cas no 62040-74-8 (1H-Indole-2-carboxylic acid, 5-bromo-1,3-dimethyl-, ethyl ester)

1H-Indole-2-carboxylic acid, 5-bromo-1,3-dimethyl-, ethyl ester structure
62040-74-8 structure
Product Name:1H-Indole-2-carboxylic acid, 5-bromo-1,3-dimethyl-, ethyl ester
CAS No:62040-74-8
MF:C13H14BrNO2
MW:296.159762859344
CID:459888
PubChem ID:12294623
Update Time:2025-04-19

1H-Indole-2-carboxylic acid, 5-bromo-1,3-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-2-carboxylic acid, 5-bromo-1,3-dimethyl-, ethyl ester
    • ethyl 5-bromo-1,3-dimethylindole-2-carboxylate
    • ethyl 5-bromo-1,3-dimethyl-1H-indole-2-carboxylate
    • DTXSID50485343
    • 62040-74-8
    • Inchi: 1S/C13H14BrNO2/c1-4-17-13(16)12-8(2)10-7-9(14)5-6-11(10)15(12)3/h5-7H,4H2,1-3H3
    • InChI Key: HXJIWHOKORNMGJ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)C(C)=C(C(=O)OCC)N2C

Computed Properties

  • Exact Mass: 295.02082
  • Monoisotopic Mass: 295.02079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 31.2Ų

Experimental Properties

  • PSA: 31.23
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